Cas no 2138519-16-9 (methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate)

Methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 3-fluoro-4-methylphenyl substituent, enhancing its reactivity and binding affinity in target interactions. The presence of a carboxylate ester group improves solubility and facilitates further derivatization, while the pyrazole core offers stability and versatility in synthetic pathways. This compound is particularly valuable in the development of biologically active molecules, such as enzyme inhibitors or receptor modulators, due to its balanced lipophilicity and electronic properties. Its well-defined synthetic route ensures reproducibility for research-scale applications.
methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate structure
2138519-16-9 structure
Product Name:methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate
CAS No:2138519-16-9
MF:C13H13FN2O3
MW:264.252326726913
CID:5301357
Update Time:2025-05-22

methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(3-fluoro-4-methylphenyl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate
    • methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate
    • 1H-Pyrazole-3-carboxylic acid, 4-(3-fluoro-4-methylphenyl)-5-hydroxy-1-methyl-, methyl ester
    • Inchi: 1S/C13H13FN2O3/c1-7-4-5-8(6-9(7)14)10-11(13(18)19-3)15-16(2)12(10)17/h4-6,15H,1-3H3
    • InChI Key: LNJYBZUYIRBZTE-UHFFFAOYSA-N
    • SMILES: FC1=C(C)C=CC(=C1)C1C(N(C)NC=1C(=O)OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 436
  • XLogP3: 2.1
  • Topological Polar Surface Area: 58.6

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Additional information on methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate

Comprehensive Overview of Methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate (CAS No. 2138519-16-9)

The compound methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate (CAS No. 2138519-16-9) is a fluorinated pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoro-substituted aromatic ring and a methyl ester group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting inflammatory pathways and enzyme inhibition. The presence of the 3-oxo-1H-pyrazole core further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for fluorinated heterocycles like methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate has surged, driven by their improved metabolic stability and bioavailability compared to non-fluorinated analogs. This aligns with the growing trend of fluorine in medicinal chemistry, a topic frequently searched in scientific databases and AI-driven platforms. The compound's CAS No. 2138519-16-9 is often queried alongside terms such as "pyrazole synthesis," "fluorinated intermediates," and "drug scaffold optimization," reflecting its relevance in modern research.

The synthesis of methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate typically involves multi-step reactions, including condensation and cyclization processes. Its methyl ester moiety offers flexibility for further derivatization, making it a valuable building block for high-throughput screening libraries. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and structure, ensuring reproducibility in lab-scale and industrial applications.

From an environmental perspective, the compound's fluorine atom raises questions about biodegradability, a hot topic in green chemistry discussions. Researchers are exploring sustainable synthetic routes to minimize waste and energy consumption during production. This aligns with the broader industry shift toward eco-friendly chemical processes, a frequently searched term in academic and industrial circles.

In conclusion, methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate (CAS No. 2138519-16-9) represents a promising candidate for advancing precision medicine and agrochemical innovation. Its structural features and adaptability position it at the forefront of small-molecule drug development, meeting the demands of both researchers and industry professionals seeking cutting-edge solutions.

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